Cas no 2248175-59-7 ((2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol)

• Product Name: (2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol
• CAS No: 2248175-59-7
• MF: C₇H₁₃F₃O
• MW: 170.172733068466
• CID: 5975586
• PubChem ID: 137942085
• Update Time: 2025-10-28

(2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507638
• 2248175-59-7
• (2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol

• Inchi： 1S/C7H13F3O/c1-5(4-11)6(2,3)7(8,9)10/h5,11H,4H2,1-3H3/t5-/m1/s1
• InChI Key： DMPWRRNBKZAOBY-RXMQYKEDSA-N
• SMILES： FC(C(C)(C)[C@H](C)CO)(F)F

Computed Properties

• Exact Mass: 170.09184952g/mol
• Monoisotopic Mass: 170.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol

(2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol: A Comprehensive Overview

(2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol, also known by its CAS number 2248175-59-7, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of tertiary alcohols and is characterized by its trifluorinated and trimethyl-substituted butane backbone. The presence of fluorine atoms in the molecule imparts distinct chemical and physical properties, making it an interesting subject for both academic research and industrial applications.

The molecular structure of (2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol consists of a butane chain with three fluorine atoms attached to the fourth carbon atom. The second carbon atom carries a hydroxyl group (-OH), while the third carbon is substituted with two methyl groups. This configuration results in a chiral center at the second carbon atom, giving rise to the (2S) stereochemistry. The fluorination at the fourth carbon significantly affects the compound's reactivity and stability.

Recent studies have highlighted the potential of CAS No. 2248175-59-7 in various fields due to its unique properties. For instance, researchers have explored its role as a building block in organic synthesis, particularly in the construction of complex molecules with fluorinated functionalities. The compound's ability to undergo nucleophilic substitution reactions has been leveraged in the development of novel pharmaceutical intermediates and agrochemical agents.

In addition to its synthetic applications, (2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol has shown promise in materials science. Its fluorinated nature confers excellent thermal stability and chemical resistance, making it a candidate for high-performance polymers and coatings. Recent advancements in polymer chemistry have demonstrated the use of this compound as a monomer for producing fluoropolymers with enhanced mechanical and thermal properties.

The synthesis of CAS No. 2248175-59-7 involves a multi-step process that typically starts with the bromination of a suitable alkane followed by nucleophilic substitution with fluoride ions. The stereochemistry at the second carbon is controlled during the synthesis to ensure the desired (2S) configuration. This process requires precise reaction conditions to achieve high yields and purity levels.

From an environmental standpoint, (2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol exhibits low toxicity and biodegradability under standard conditions. Its environmental fate has been studied extensively to ensure safe handling and disposal practices in industrial settings.

In conclusion, (2S)-4,4,4-Trifluoro-2,3,3-trimethylbutan-1-ol (CAS No. 2248175-59-7) is a versatile compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an invaluable tool for researchers and manufacturers alike. As ongoing research continues to uncover new uses for this compound